Cas no 1099597-31-5 (1-bromo-4-(3,3,3-trifluoropropyl)benzene)

• Product Name: 1-bromo-4-(3,3,3-trifluoropropyl)benzene
• CAS No: 1099597-31-5
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• CID: 1189030
• PubChem ID: 45790528
• Update Time: 2025-08-05

1-bromo-4-(3,3,3-trifluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(3,3,3-trifluoropropyl)benzene
• YRFFLHLXMDGVFT-UHFFFAOYSA-N
• MFCD11226575
• SCHEMBL11103061
• STL554800
• MS-20127
• ZTB59731
• BBL101006
• 1-Bromo-4-(3,3,3-trifluoropropyl)benzene stabilized over potassium carbonate
• DTXSID001275107
• 1099597-31-5
• AKOS005255754
• CS-0321351

• Inchi： 1S/C9H8BrF3/c10-8-3-1-7(2-4-8)5-6-9(11,12)13/h1-4H,5-6H2
• InChI Key： YRFFLHLXMDGVFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(F)(F)F

Computed Properties

• Exact Mass: 251.97615g/mol
• Monoisotopic Mass: 251.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-4-(3,3,3-trifluoropropyl)benzene

1-Bromo-4-(3,3,3-Trifluoropropyl)Benzene: A Comprehensive Overview

1-Bromo-4-(3,3,3-trifluoropropyl)benzene (CAS No. 1099597-31-5) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom and a trifluoropropyl group attached to a benzene ring. The trifluoropropyl group introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 1-bromo-4-(3,3,3-trifluoropropyl)benzene in the synthesis of advanced materials, particularly in the development of fluorinated aromatic compounds. Its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions—a key step in many organic transformations. This property has been exploited in the creation of novel pharmaceutical intermediates and high-performance polymers.

The synthesis of 1-bromo-4-(3,3,3-trifluoropropyl)benzene typically involves a multi-step process that begins with the bromination of a suitable aromatic precursor. The introduction of the trifluoropropyl group is achieved through a Friedel-Crafts alkylation or a more modern approach involving palladium-catalyzed coupling reactions. These methods have been optimized in recent years to improve yield and selectivity, making the compound more accessible for large-scale applications.

In terms of chemical properties, 1-bromo-4-(3,3,3-trifluoropropyl)benzene exhibits high thermal stability and excellent solubility in organic solvents. Its trifluoropropyl group contributes to its unique electronic characteristics, which have been leveraged in the development of sensors and electronic devices. Recent research has demonstrated its ability to act as a dopant in organic semiconductors, enhancing their electrical performance without compromising stability.

The application of 1-bromo-4-(3,3,3-trifluoropropyl)benzene extends beyond materials science into the realm of drug discovery. Its structure allows for the creation of bioisosteres—molecules with similar physical properties but different biological activities—which are crucial in optimizing pharmacokinetic profiles. This has led to its use in designing novel antibiotics and anticancer agents.

From an environmental standpoint, the synthesis and application of 1-bromo-4-(3,3,3-trifluoropropyl)benzene have been scrutinized for their sustainability. Researchers are actively exploring greener synthesis routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, 1-bromo-4-(3,3,3-trifluoropropyl)benzene (CAS No. 1099597-31-5) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and promising applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even greater role in shaping the future of materials science and pharmaceutical development.